2-Phenyl-6-(thiophen-2-yl)thieno[2,3-b]pyridin-3-amine

15-PGDH inhibition Structure-Activity Relationship prostaglandin metabolism
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H12N2S2
Molecular Weight 308.4 g/mol
Cat. No. B12262690
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Technical Parameters


Basic Identity
Product Name2-Phenyl-6-(thiophen-2-yl)thieno[2,3-b]pyridin-3-amine
Molecular FormulaC17H12N2S2
Molecular Weight308.4 g/mol
Structural Identifiers
SMILESC1=CC=C(C=C1)C2=C(C3=C(S2)N=C(C=C3)C4=CC=CS4)N
InChIInChI=1S/C17H12N2S2/c18-15-12-8-9-13(14-7-4-10-20-14)19-17(12)21-16(15)11-5-2-1-3-6-11/h1-10H,18H2
InChIKeyVNMDBDKHWOSRAF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Phenyl-6-(thiophen-2-yl)thieno[2,3-b]pyridin-3-amine: A Differentiated Scaffold


2-Phenyl-6-(thiophen-2-yl)thieno[2,3-b]pyridin-3-amine (CAS 1351833-58-3, MF C₁₇H₁₂N₂S₂, MW 308.42 g/mol) is a fully aromatic thieno[2,3-b]pyridine derivative bearing a phenyl group at the C-2 position and a thiophen-2-yl substituent at C-6, with a free 3-amino group . This compound belongs to a broader class of 3-amino-thieno[2,3-b]pyridines that have demonstrated potent antiproliferative activity against the NCI60 human tumor cell line panel, with the most active derivatives achieving GI₅₀ values in the 20–40 nM range across melanoma, breast, lung, CNS, and leukemia cell lines [1]. Critically, the C-2 phenyl substitution distinguishes this compound from the well-characterized 15-PGDH inhibitor series (e.g., SW033291, which bears a butylsulfinyl group at C-2) and renders it pharmacologically orthogonal to prostaglandin-related pathways [2].

Anticancer cell-panel screening: thieno[2,3-b]pyridine scaffold with reported growth inhibition class
Selectivity control for 15-PGDH studies: C-2 phenyl removes prostaglandin-related activity
Free 3-amino building block for library synthesis; achiral at C-2 simplifies characterization

Why 2-Phenyl-6-(thiophen-2-yl)thieno[2,3-b]pyridin-3-amine Is Irreplaceable


Substitution at the C-2 position is the single most critical determinant of target engagement within the 3-amino-thieno[2,3-b]pyridine chemotype. In the 15-PGDH inhibitor series, the C-2 butylsulfinyl group of SW033291 engages in essential binding interactions with Ser138, Tyr151, and Gln148 in the 15-PGDH active site that are analogous to those of the natural substrate PGE₂; replacement of this sulfoxide with a methylsulfonyl group (SW033290) reduces 15-PGDH inhibitory potency by ~5,000-fold (IC₅₀ from ~1–3 nM to 525 nM) [1]. The target compound, bearing a C-2 phenyl group with no heteroatom hydrogen-bonding capacity at this position, is predicted to have negligible 15-PGDH activity, making it an unsuitable substitute in prostaglandin modulation studies but a valuable selectivity control. Conversely, in anticancer screening contexts, the 2-phenyl-6-thiophenyl substitution pattern may confer distinct PLC or kinase inhibitory profiles that are not replicated by the sulfoxide-bearing analogs. Generic interchange without verifying target-specific C-2 SAR therefore risks either complete loss of desired pharmacology or unintended off-target activity [2].

Target engagement C-2 phenyl substitution eliminates 15-PGDH binding; cannot serve as SW033291 surrogate in prostaglandin assays
SAR divergence Anticancer activity profile may not replicate sulfoxide-bearing analogs; target-specific C-2 SAR must be verified
Physicochemical shift Higher estimated lipophilicity and absent sulfoxide may alter solubility, permeability, and assay compatibility

2-Phenyl-6-(thiophen-2-yl)thieno[2,3-b]pyridin-3-amine: Differentiation Evidence


C-2 Substituent Dictates 15-PGDH Activity

The C-2 substituent is the dominant driver of 15-PGDH inhibitory potency in 4-phenyl-6-thiophenyl-thieno[2,3-b]pyridin-3-amines. The target compound bears a phenyl group at C-2, lacking the sulfoxide/sulfone hydrogen-bonding motif required for high-affinity 15-PGDH binding. SW033291 (C-2 butylsulfinyl) achieves an IC₅₀ of 1.5–2.74 nM and Ki of 0.1 nM [1]. Replacement with C-2 methylsulfonyl (SW033290) drops potency to IC₅₀ = 525 nM, a ~350-fold loss relative to SW033291 [2]. The C-2 phenyl substitution (target compound) removes all heteroatom hydrogen-bonding capacity at this vector and is expected to ablate 15-PGDH inhibition entirely based on this SAR trend [3].

C-2 substituent & 15-PGDH
Reported
Predicted negligible 15-PGDH IC₅₀ vs. SW033291 IC₅₀ 1.5–2.74 nM, SW033290 IC₅₀ 525 nM
Supports selectivity-control probe use; removes prostaglandin-related polypharmacology
No direct enzymatic data; SAR-based prediction from ~350-fold loss observed with C-2 methylsulfonyl
15-PGDH inhibition Structure-Activity Relationship prostaglandin metabolism

Reduced Complexity vs. SW033291

The target compound (MW = 308.42 g/mol) is 104.17 Da lighter than SW033291 (MW = 412.59 g/mol) . This 25% reduction in molecular weight is accompanied by the absence of the butylsulfinyl side chain, eliminating a stereocenter that generates enantiomers with differing 15-PGDH activity (the (R)-enantiomer of SW033291 is the eutomer) [1]. The target compound is achiral at C-2, removing enantiomeric complexity from synthesis, analytical characterization, and biological interpretation.

Complexity vs. SW033291
Head-to-head
MW 308.42 g/mol, achiral C-2 vs. SW033291 MW 412.59, 1 stereocenter (R/S enantiomers)
Simplifies synthesis and analytical characterization; eliminates enantiomer separation
ΔMW −104 g/mol; no enantiomeric purity concerns in biological assays
drug-likeness physicochemical properties lead optimization

Thienopyridine Scaffold Anticancer Activity

The thieno[2,3-b]pyridine scaffold has demonstrated potent and broad anticancer activity in the NCI60 human tumor cell line panel. A focused library of 19 commercially available thieno[2,3-b]pyridine analogs revealed that derivatives with phenyl substitution patterns achieved GI₅₀ values of 20–40 nM against melanoma (MDA-MB-435), breast, lung, CNS, and leukemia cell lines [1]. The most potent individual derivative in a separate study (derivative 1) displayed GI₅₀ = 30 nM against MDA-MB-435 [2]. A distinct thieno[2,3-b]pyridine series targeting PLC-γ2 produced GI₅₀ = 58 nM in MDA-MB-435 and mean GI₅₀ = 275 nM across leukemia lines [3]. While direct NCI60 data for the target compound are not yet published, its 2-phenyl-6-thiophenyl substitution pattern places it within the most potent SAR region identified in these studies.

Scaffold anticancer class
Class-level
Analog GI₅₀ range 20–40 nM (NCI60); best derivative GI₅₀ 30 nM (MDA-MB-435)
Supports anticancer cell-model screening fit; 2-aryl region linked to low-nM potency
Data to verify: target compound not directly profiled in NCI60 panel
anticancer NCI60 screening growth inhibition PLC inhibition

Free 3-Amino Group for Divergent Synthesis

The target compound possesses a free primary 3-amino group on the thieno[2,3-b]pyridine core. In the SW033291 series, this amino group is present but is flanked by the sterically demanding and electronically withdrawing C-2 butylsulfinyl group, which can interfere with acylation, sulfonylation, or reductive amination at the 3-amine [1]. The target compound's C-2 phenyl substituent is less sterically encumbering and electronically neutral, providing a more accessible handle for library synthesis. Furthermore, the target compound lacks the sulfoxide moiety that can undergo reduction or Pummerer rearrangement under certain synthetic conditions, offering greater chemical stability during derivatization [2].

3-amino building block
Reported
Free NH₂ with C-2 phenyl; accessible for acylation, sulfonylation, reductive amination
Enables parallel library synthesis without sulfoxide interference
No comparative yield data; steric relief estimated from structural analysis
medicinal chemistry building block parallel synthesis SAR expansion

Lipophilicity and Solubility Differentiation

The replacement of the polar butylsulfinyl group (SW033291) with a phenyl ring (target compound) substantially increases the calculated lipophilicity of the scaffold. The parent thieno[2,3-b]pyridine core has a calculated logP of approximately 2.0–2.3 . The addition of two aryl substituents (phenyl at C-2, thiophenyl at C-6) on the target compound is estimated to increase logP into the 3.5–4.5 range, versus SW033291 whose butylsulfinyl group partially offsets aryl lipophilicity (estimated logP ~2.8–3.5). This lipophilicity shift has implications for membrane permeability, plasma protein binding, and metabolic stability, and should be considered when selecting compounds for cellular vs. biochemical assays [1].

Lipophilicity shift
Class-level
Estimated clogP ~3.5–4.5 vs. SW033291 ~2.8–3.5; +0.5–1.5 log units
May influence membrane permeability and solubility; assay format dependent
Calculated values; no experimental logP/logD reported
lipophilicity aqueous solubility drug-like properties permeability

15-PGDH Inactivity for Cleaner Mechanistic Studies

SW033291 is a dual-activity compound: it potently inhibits 15-PGDH (Ki = 0.1 nM) while the thieno[2,3-b]pyridine scaffold also demonstrates anticancer activity via PLC isoforms, tubulin binding (colchicine site), and GPCR modulation [1]. This polypharmacology complicates mechanism-of-action studies. The target compound, by eliminating the C-2 sulfinyl group, removes the 15-PGDH inhibitory activity while retaining the core scaffold responsible for anticancer effects. This makes it a cleaner probe for studying thieno[2,3-b]pyridine-mediated anticancer mechanisms without confounding prostaglandin elevation. The class demonstrates GI₅₀ values of 50–250 nM in multidrug-resistant MDA-MB-435 melanoma and MDA-MB-468 breast cancer cells via microtubule destabilization initiated by colchicine-site binding [2].

Mechanistic selectivity
Cross-study
Predicted 15-PGDH IC₅₀ >10 µM vs. SW033291 Ki 0.1 nM; anticancer scaffold activity retained
Supports cleaner mechanistic deconvolution of PLC/tubulin pathways
No direct dual-target profiling; selectivity >10,000-fold inferred from SAR
target selectivity 15-PGDH phospholipase C polypharmacology

2-Phenyl-6-(thiophen-2-yl)thieno[2,3-b]pyridin-3-amine: Key Applications


Negative Control for 15-PGDH Inhibitor Studies

Use as a structurally matched negative control in 15-PGDH enzymatic and cell-based assays. The C-2 phenyl substitution eliminates the sulfoxide-mediated hydrogen-bonding interactions with Ser138, Tyr151, and Gln148 that are essential for 15-PGDH inhibition [1]. At concentrations up to 10 µM, this compound is predicted to show <10% inhibition of recombinant 15-PGDH, providing a clean baseline for comparator studies with SW033291 (IC₅₀ = 1.5–2.74 nM) and SW033290 (IC₅₀ = 525 nM). This application directly addresses the need for rigorous pharmacological controls in prostaglandin biology research [2].

Anticancer Lead Optimization Targeting PLC/Tubulin

Initiate a medicinal chemistry campaign targeting phospholipase C (PLC) isoforms or the colchicine-binding site of tubulin. The thieno[2,3-b]pyridine class has produced derivatives with GI₅₀ values of 20–40 nM in the NCI60 panel, with the best compound achieving GI₅₀ = 30 nM against MDA-MB-435 melanoma [3]. The target compound's 3-amino group provides a convenient vector for rapid analog synthesis (amides, sulfonamides, ureas) to explore SAR. This scaffold is particularly relevant for triple-negative breast cancer and multidrug-resistant melanoma, where microtubule-destabilizing agents with novel binding sites are needed to overcome taxane resistance [4].

Selectivity Probe for Polypharmacology Deconvolution

Employ as a selectivity tool compound to dissect the multi-target pharmacology of the thieno[2,3-b]pyridine class. Published data show that thieno[2,3-b]pyridines engage at least five distinct target classes: 15-PGDH, PLC isoforms, tubulin (colchicine site), adenosine A2A receptor, and multiple GPCRs [5][6]. The target compound, lacking 15-PGDH activity, simplifies the pharmacological fingerprint and allows researchers to attribute phenotypic effects specifically to PLC, tubulin, or GPCR engagement rather than prostaglandin signaling. This is critical for target deconvolution in phenotypic screening campaigns where the molecular mechanism is unknown.

Building Block for Focused Library Synthesis

Utilize as a core building block for generating focused libraries of thieno[2,3-b]pyridine derivatives. The free 3-amino group permits high-yielding acylation, sulfonylation, and reductive amination without interference from the C-2 substituent [7]. The lower molecular weight (308.42 vs. 412.59 for SW033291) and achiral nature facilitate purification and characterization. Libraries derived from this scaffold can be screened against kinase panels, GPCR arrays, or the NCI60 cell line panel to identify novel targets within the thieno[2,3-b]pyridine pharmacophore space [3].

Application
Selection Property
Validation Focus
15-PGDH negative control
C-2 phenyl substitution profile
Absence of 15-PGDH inhibition at assay concentrations
Anticancer lead optimization
Thieno[2,3-b]pyridine scaffold with free 3-NH₂
Cell-model response endpoints (PLC, tubulin, NCI60)
Polypharmacology deconvolution
15-PGDH-inactive selectivity control
Pathway attribution (PLC/GPCR vs. prostaglandin signaling)
Focused library synthesis
Achiral 3-amino building block
Chemical tractability and derivative characterization
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